2-fluoro-N-(2-methoxyethyl)-5-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 2-fluoro-N-(2-methoxyethyl)-5-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C15H21FN2O4S/c1-22-10-7-17-15(19)13-11-12(5-6-14(13)16)23(20,21)18-8-3-2-4-9-18/h5-6,11H,2-4,7-10H2,1H3,(H,17,19)
• InChI Key: FEPQSGHBWUVXQC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)F
• Molecular Formula: C15H21FN2O4S
• Molecular Weight: 344.4 g/mol

Description

2-fluoro-N-(2-methoxyethyl)-5-(1-piperidinylsulfonyl)benzamide is a compound that has been extensively studied for its potential therapeutic applications. This compound is commonly referred to as FMPB, and it is a potent and selective inhibitor of the enzyme carbonic anhydrase IX (CA IX). CA IX is an enzyme that is overexpressed in many types of cancer, and it plays a critical role in the acidification of the tumor microenvironment. Inhibition of CA IX has been shown to have anti-tumor effects, making FMPB a promising candidate for cancer therapy.

Mechanism of Action

FMPB inhibits the activity of CA IX, which is overexpressed in many types of cancer. CA IX plays a critical role in the acidification of the tumor microenvironment, which promotes tumor growth and metastasis. Inhibition of CA IX by FMPB leads to a decrease in the acidity of the tumor microenvironment, which inhibits tumor growth and metastasis.
Biochemical and Physiological Effects
FMPB has been shown to have several biochemical and physiological effects. Inhibition of CA IX by FMPB leads to a decrease in the acidity of the tumor microenvironment, which inhibits tumor growth and metastasis. FMPB has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One advantage of using FMPB in lab experiments is its potency and selectivity for CA IX. FMPB has been shown to be a potent and selective inhibitor of CA IX, making it a promising candidate for cancer therapy. One limitation of using FMPB in lab experiments is its potential toxicity. FMPB has been shown to have toxic effects on normal cells, which may limit its use in cancer therapy.

Future Directions

There are several future directions for research on FMPB. One direction is to investigate the potential of FMPB in combination therapy with other anti-cancer agents. Another direction is to investigate the potential of FMPB in the treatment of other diseases, such as osteoporosis and glaucoma. Additionally, further research is needed to determine the optimal dosage and administration of FMPB for cancer therapy.

Synthesis Methods

The synthesis of FMPB involves several steps, starting with the reaction of 2-fluorobenzoyl chloride with N-(2-methoxyethyl)piperidine. This reaction yields 2-fluoro-N-(2-methoxyethyl)-5-(1-piperidinyl)benzamide, which is then reacted with piperidine-1-sulfonic acid to yield FMPB.

Scientific Research Applications

FMPB has been extensively studied for its potential therapeutic applications in cancer treatment. In vitro studies have shown that FMPB inhibits the growth of cancer cells and induces apoptosis. In vivo studies have shown that FMPB inhibits tumor growth and metastasis in mouse models of cancer.